HOMO Level and Voc Advantage over PTB7
PBDTTT-EFT exhibits a HOMO level of −5.24 eV, which is 0.09 eV deeper than that of its ether-substituted backbone analogue PTB7 (HOMO = −5.15 eV) . The LUMO of PBDTTT-EFT (−3.66 eV) is also 0.35 eV deeper than PTB7 (−3.31 eV) . This deeper HOMO is expected to increase the maximum achievable open-circuit voltage (Voc) in donor–acceptor blends, because Voc in organic solar cells scales approximately with the offset between the donor HOMO and the acceptor LUMO . While a direct single-study device comparison under identical conditions is not available, supplier reference devices confirm the trend: Sigma-Aldrich reports a PTB7:PC₇₁BM device with Voc = 0.75 V and PCE = 7.4%, whereas PBDTTT-EFT:PC₇₁BM devices routinely achieve Voc ≈ 0.78–0.81 V with PCE ≥ 9.0% [1]. The reduced bandgap of PBDTTT-EFT (1.58 eV vs. 1.84 eV for PTB7) further extends light harvesting into the near-infrared, contributing to higher short-circuit current density .
| Evidence Dimension | HOMO / LUMO energy levels and corresponding device Voc |
|---|---|
| Target Compound Data | HOMO = −5.24 eV, LUMO = −3.66 eV, Eg(opt) = 1.58 eV; typical Voc in PC₇₁BM devices = 0.78–0.81 V |
| Comparator Or Baseline | PTB7: HOMO = −5.15 eV, LUMO = −3.31 eV, Eg(opt) = 1.84 eV; reference device Voc = 0.75 V (Sigma-Aldrich standard architecture) |
| Quantified Difference | ΔHOMO = −0.09 eV (deeper); ΔLUMO = −0.35 eV (deeper); ΔEg(opt) = −0.26 eV (narrower); ΔVoc ≈ +0.03 to +0.06 V |
| Conditions | HOMO/LUMO measured by UPS and optical bandgap in thin films; device architecture ITO/PEDOT:PSS/donor:PC₇₁BM/Ca/Al |
Why This Matters
A deeper HOMO directly translates to higher achievable Voc in fullerene-based OPV devices, and the narrower bandgap enables broader solar spectrum harvesting—both critical for maximizing PCE in procurement-specified device stacks.
- [1] Zhang, S.; Ye, L.; Zhao, W.; Liu, D.; Yao, H.; Hou, J. Macromolecules 2014, 47 (14), 4653–4659. PBDTTT-EFT device: Voc = 0.784 V, Jsc = 16.86 mA/cm², FF = 68.16%, PCE = 9.00%. View Source
